Cas no 1891445-71-8 (2-(2,3-dihydro-1-benzofuran-7-yl)-2-oxoacetic acid)

• Product Name: 2-(2,3-dihydro-1-benzofuran-7-yl)-2-oxoacetic acid
• CAS No: 1891445-71-8
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 6452059
• PubChem ID: 117282801
• Update Time: 2025-10-31

2-(2,3-dihydro-1-benzofuran-7-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-7-yl)-2-oxoacetic acid
• EN300-1850435
• SCHEMBL21804730
• 1891445-71-8

• Inchi： 1S/C10H8O4/c11-8(10(12)13)7-3-1-2-6-4-5-14-9(6)7/h1-3H,4-5H2,(H,12,13)
• InChI Key： USOQVBAKVGZNEE-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(C(C(=O)O)=O)C1=2

Computed Properties

• Exact Mass: 192.04225873g/mol
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-(2,3-dihydro-1-benzofuran-7-yl)-2-oxoacetic acid

Comprehensive Overview of 2-(2,3-dihydro-1-benzofuran-7-yl)-2-oxoacetic acid (CAS No. 1891445-71-8)

The compound 2-(2,3-dihydro-1-benzofuran-7-yl)-2-oxoacetic acid (CAS No. 1891445-71-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dihydrobenzofuran core and oxoacetic acid moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 2-(2,3-dihydro-1-benzofuran-7-yl)-2-oxoacetic acid has surged due to their role in developing novel therapeutics. The benzofuran scaffold is known for its presence in numerous FDA-approved drugs, highlighting its pharmacological relevance. This compound's CAS No. 1891445-71-8 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry and material science.

One of the key advantages of 2-(2,3-dihydro-1-benzofuran-7-yl)-2-oxoacetic acid is its compatibility with modern green chemistry principles. As sustainability becomes a priority, researchers are exploring eco-friendly synthesis routes for such intermediates. Questions like "How to synthesize 2-oxoacetic acid derivatives sustainably?" or "What are the applications of dihydrobenzofuran in drug design?" are trending in scientific forums, indicating a shift toward environmentally conscious methodologies.

The compound's oxoacetic acid group also makes it a candidate for chelation therapy and metal-organic frameworks (MOFs). These applications align with current trends in nanotechnology and environmental remediation. For instance, its potential use in heavy metal detection or catalysis is a hot topic among chemists and engineers. Searches for "CAS 1891445-71-8 applications in MOFs" have increased, underscoring its interdisciplinary appeal.

From a commercial perspective, 2-(2,3-dihydro-1-benzofuran-7-yl)-2-oxoacetic acid is gaining traction as a high-value intermediate. Suppliers and manufacturers are often queried about its purity, storage conditions, and scalability. Keywords like "buy 2-oxoacetic acid derivatives" or "dihydrobenzofuran suppliers" are common in procurement-related searches, reflecting its market demand. Proper handling and characterization techniques, such as HPLC and NMR, are critical to ensuring quality.

In conclusion, 2-(2,3-dihydro-1-benzofuran-7-yl)-2-oxoacetic acid (CAS No. 1891445-71-8) represents a promising compound with multifaceted applications. Its relevance to drug development, sustainable chemistry, and advanced materials positions it as a subject of ongoing research. As scientific inquiries evolve, this molecule is likely to remain at the forefront of innovation in organic and applied chemistry.